3-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[4-(1,1-dioxothian-4-yl)piperazine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C17H21N3O3S/c18-13-14-2-1-3-15(12-14)17(21)20-8-6-19(7-9-20)16-4-10-24(22,23)11-5-16/h1-3,12,16H,4-11H2
• InChI Key: CVRDVKQZLBAXGY-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1N2CCN(CC2)C(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NCC1CCS(=O)(CC1)=O. This indicates that the compound contains a piperazine ring attached to a tetrahydro-2H-thiopyran ring via a carbonyl group.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-inflammatory Properties : Researchers have investigated the anti-inflammatory potential of this compound. .
• Antiallergic and Antiarthritic Effects : Preliminary studies indicate that it could exhibit antiallergic and antiarthritic effects. .
• Antiviral Activity : The compound’s piperazine moiety may contribute to antiviral properties. .

Materials Science and Organic Synthesis

• Building Blocks for Heterocyclic Compounds : Chemists have used this compound as a building block for synthesizing more complex heterocyclic structures. .
• .

Bioorganic Chemistry and Enzyme Inhibition

• Enzyme Inhibitors : Researchers have explored its potential as an enzyme inhibitor. .

Chemical Biology and Molecular Interactions

• Molecular Docking Studies : Computational approaches have been employed to study its binding interactions with biological macromolecules. .

Pharmacology and Toxicology

• Toxicity Assessment : While limited data are available, researchers have assessed its toxicity profile. .

Pharmaceutical Formulation and Drug Delivery

• .